![molecular formula C9H7FN2 B3026960 4-(3-Fluorophenyl)-1H-pyrazole CAS No. 1196145-51-3](/img/structure/B3026960.png)
4-(3-Fluorophenyl)-1H-pyrazole
Overview
Description
4-(3-Fluorophenyl)-1H-pyrazole, also known as 3-FPP, is a heterocyclic compound consisting of a pyrazole ring fused with a phenyl group with a fluorine atom replacing one of the hydrogen atoms. This compound has been studied extensively due to its wide range of applications in various fields, such as medicine, agriculture, and chemistry. In particular, 3-FPP has been studied for its potential as a therapeutic agent due to its ability to interact with various enzymes and receptors.
Scientific Research Applications
Crystal Structure and Synthesis
- Compounds like 4-(3-Fluorophenyl)-1H-pyrazole have been synthesized and studied for their crystal structures. For example, Loh et al. (2013) synthesized four pyrazole compounds and characterized them using X-ray single crystal structure determination. This research is significant for understanding the molecular structure and potential applications of these compounds in various fields (Loh et al., 2013).
Tautomeric Forms and Crystallography
- Yamuna et al. (2014) reported on the crystal structure of a co-crystal containing 3-(4-fluorophenyl)-1H-pyrazole and 5-(4-fluorophenyl)-1H-pyrazole. This study contributes to the understanding of the tautomeric forms due to N—H proton exchange, which is crucial for chemical and pharmaceutical research (Yamuna et al., 2014).
Antimicrobial Activities
- Ragavan et al. (2010) synthesized novel 1,5-diaryl pyrazole derivatives and evaluated their antibacterial and antifungal activities. Such research is vital in drug discovery and development, especially for creating new antimicrobial agents (Ragavan et al., 2010).
Photophysical and Computational Studies
- He et al. (2021) conducted a study on the microscopic mechanisms of light-induced reactions involving pyrazole-fused quinones. This kind of research is pivotal for understanding the photochemical properties of these compounds and their potential applications in material science (He et al., 2021).
Antitubercular Evaluation and QSAR Study
- Khunt et al. (2012) synthesized and tested pyrazole derivatives for antitubercular activity. Their study also involved a 3D-QSAR analysis, which is significant for understanding the relationship between chemical structure and biological activity, aiding in drug design (Khunt et al., 2012).
Antibacterial Agents and Molecular Docking
- Desai et al. (2020) synthesized novel pyrazole derivatives and evaluated them as antibacterial agents. They also performed molecular docking studies, which are essential in understanding the interaction of these compounds with biological targets (Desai et al., 2020).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 3-fluorophenylboronic acid, have been used in the preparation of layer-by-layer (lbl) films . Another compound, (3S,4S)-4-aminopyrrolidine-3-ol derivatives, has shown potential anti-Alzheimer’s disease (AD) agents with target selectivity toward BACE1 .
Mode of Action
Based on the structure and the known actions of similar compounds, it can be hypothesized that it may interact with its targets through reversible chemical bond formation
Biochemical Pathways
For instance, synthetic cathinones, a group of compounds that includes pyrrolidine derivatives, have been shown to inhibit the reuptake of serotonin, norepinephrine, or dopamine in the synaptic cleft .
Pharmacokinetics
The pharmacokinetics of a drug molecule generally reflect how it is absorbed, distributed in the body, and cleared from the body through metabolism and excretion
Result of Action
A compound with a similar structure, bis-(3-deoxy-3-(4-(3-fluorophenyl)-1h-1,2,3-triazol-1-yl)-beta-d-galactopyranosyl) sulfane (also known as td139), has been granted orphan designation for the treatment of idiopathic pulmonary fibrosis .
Action Environment
It is known that many compounds are sensitive to environmental conditions such as temperature, light, and humidity
Safety and Hazards
Future Directions
The future research directions for “4-(3-Fluorophenyl)-1H-pyrazole” could involve exploring its potential uses in various fields, such as pharmaceuticals, materials science, or chemical synthesis . Further studies could also investigate its physical and chemical properties, synthesis methods, and safety profile .
Properties
IUPAC Name |
4-(3-fluorophenyl)-1H-pyrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2/c10-9-3-1-2-7(4-9)8-5-11-12-6-8/h1-6H,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKGNDTNLNLHLKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=CNN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501305666 | |
Record name | 4-(3-Fluorophenyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501305666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1196145-51-3 | |
Record name | 4-(3-Fluorophenyl)-1H-pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1196145-51-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-Fluorophenyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501305666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(3-fluorophenyl)-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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